N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide)

• IUPAC Name: 4-ethoxy-N-[4-[[4-[(4-ethoxybenzoyl)amino]cyclohexyl]methyl]cyclohexyl]benzamide
• InChI: InChI=1S/C31H42N2O4/c1-3-36-28-17-9-24(10-18-28)30(34)32-26-13-5-22(6-14-26)21-23-7-15-27(16-8-23)33-31(35)25-11-19-29(20-12-25)37-4-2/h9-12,17-20,22-23,26-27H,3-8,13-16,21H2,1-2H3,(H,32,34)(H,33,35)
• InChI Key: GASXEHLLSICESL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2CCC(CC2)CC3CCC(CC3)NC(=O)C4=CC=C(C=C4)OCC
• Molecular Formula: C31H42N2O4
• Molecular Weight: 506.7 g/mol

Description

N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide), also known as MCDB, is a chemical compound that has been widely used in scientific research. It is a synthetic compound that has been developed for its ability to interact with biological systems, particularly in the field of neuroscience. In

Mechanism of Action

The mechanism of action of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) is not fully understood, but it is believed to interact with the presynaptic membrane of neurons, modulating the release of neurotransmitters. N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has been found to inhibit the release of dopamine, norepinephrine, and serotonin, which are all important neurotransmitters involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has been found to have a number of biochemical and physiological effects in animal models. It has been found to decrease locomotor activity and induce sedation in mice. N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has also been found to have anxiolytic and antidepressant effects in animal models. These effects are thought to be due to the modulation of neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has a number of advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for use in research. N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has also been found to have a high degree of selectivity for certain neurotransmitters, making it useful for studying specific aspects of neuronal signaling. However, the use of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) in laboratory experiments is not without limitations. It has a relatively short half-life, which can make it difficult to study long-term effects. Additionally, the effects of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) can vary depending on the animal model used, which can make it difficult to compare results across studies.

Future Directions

There are a number of future directions for research on N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide). One area of interest is the development of new synthetic compounds that have similar or improved properties compared to N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide). Another area of interest is the study of the long-term effects of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) on neuronal signaling and behavior. Additionally, there is interest in exploring the potential therapeutic applications of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide), particularly in the treatment of drug addiction and mood disorders.
In conclusion, N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) is a synthetic compound that has been widely used in scientific research, particularly in the field of neuroscience. It has a wide range of applications and has been found to modulate neurotransmitter release in the brain. While there are limitations to its use in laboratory experiments, there are also many future directions for research on N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide).

Synthesis Methods

The synthesis of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) involves the reaction of 4-ethoxybenzamide with cyclohexanedione in the presence of a catalyst. The resulting product is then reacted with formaldehyde to form N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide). The synthesis of N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has been used extensively in scientific research, particularly in the field of neuroscience. It has been found to have a wide range of applications, including the study of neurotransmitter release, synaptic plasticity, and neuronal signaling. N,N'-(methylenedi-4,1-cyclohexanediyl)bis(4-ethoxybenzamide) has also been used in the study of drug addiction, as it has been found to modulate the release of dopamine in the brain.